Cas no 1566912-74-0 (N1-(4-Bromo-2-chlorobenzyl)-N2,N2-dimethylethane-1,2-diamine)

• Product Name: N1-(4-Bromo-2-chlorobenzyl)-N2,N2-dimethylethane-1,2-diamine
• CAS No: 1566912-74-0
• MF: C₁₁H₁₆BrClN₂
• MW: 291.615140914917
• CID: 4702053
• Update Time: 2025-11-02

N1-(4-Bromo-2-chlorobenzyl)-N2,N2-dimethylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(4-bromo-2-chlorobenzyl)-N2,N2-dimethylethane-1,2-diamine
• AM87592
• N1-(4-Bromo-2-chlorobenzyl)-N2,N2-dimethylethane-1,2-diamine

• Inchi： 1S/C11H16BrClN2/c1-15(2)6-5-14-8-9-3-4-10(12)7-11(9)13/h3-4,7,14H,5-6,8H2,1-2H3
• InChI Key： JVILZFOLCDIEMT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CNCCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• Topological Polar Surface Area: 15.3

Additional information on N1-(4-Bromo-2-chlorobenzyl)-N2,N2-dimethylethane-1,2-diamine

Research Update on N1-(4-Bromo-2-chlorobenzyl)-N2,N2-dimethylethane-1,2-diamine (CAS: 1566912-74-0)

N1-(4-Bromo-2-chlorobenzyl)-N2,N2-dimethylethane-1,2-diamine (CAS: 1566912-74-0) is a chemically synthesized compound that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique bromo-chlorobenzyl and dimethylaminoethylamine moieties, has shown promising potential in various pharmacological applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific disease pathways.

The synthesis of N1-(4-Bromo-2-chlorobenzyl)-N2,N2-dimethylethane-1,2-diamine involves a multi-step process, including nucleophilic substitution and reductive amination reactions. Researchers have optimized these synthetic routes to improve yield and purity, as reported in recent publications. The compound's structural features, such as the bromo and chloro substituents, contribute to its reactivity and binding affinity, making it a valuable scaffold for further derivatization.

In terms of biological activity, preliminary studies indicate that N1-(4-Bromo-2-chlorobenzyl)-N2,N2-dimethylethane-1,2-diamine exhibits moderate inhibitory effects on certain enzymes and receptors involved in inflammatory and oncogenic pathways. For instance, a 2023 study demonstrated its potential as a modulator of kinase activity, suggesting its applicability in cancer therapy. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

Recent advancements in computational chemistry have also facilitated the exploration of this compound's interactions with biological targets. Molecular docking simulations and quantitative structure-activity relationship (QSAR) studies have provided insights into its binding modes and affinity, aiding in the design of more potent analogs. These computational approaches, combined with experimental validation, are expected to accelerate the development of N1-(4-Bromo-2-chlorobenzyl)-N2,N2-dimethylethane-1,2-diamine-based therapeutics.

Despite its promise, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed through systematic preclinical studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N1-(4-Bromo-2-chlorobenzyl)-N2,N2-dimethylethane-1,2-diamine represents a promising candidate for drug development, with ongoing research shedding light on its synthetic, biological, and computational aspects. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic applications in greater depth.